Cas no 555-89-5 (Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro-)

Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro- structure
555-89-5 structure
Product Name:Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro-
CAS No:555-89-5
MF:C13H10Cl2O2
MW:269.12330198288
CID:371385
PubChem ID:11155
Update Time:2025-04-19

Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro-
    • 1-chloro-4-[(4-chlorophenoxy)methoxy]benzene
    • BIS-(4-CHLOROPHENOXY)METHANE
    • Neotran
    • Caswell No. 091
    • DCPM
    • Di-p-chlorodiphenoxymethane
    • Oxythane
    • Bis(p-chlorophenoxy)methane
    • K 1875
    • NSC 6172
    • NS00033346
    • NSC6172
    • Benzene,1'-[methylenebis(oxy)]bis[4-chloro-
    • Di-(p-chlorodiphenoxy)methane
    • Di-(p-chlorophenoxy)methane
    • SCHEMBL1003652
    • BIS(P-CHLOROPHENOXY)METHANE [MI]
    • K-1875
    • 4-06-00-00833 (Beilstein Handbook Reference)
    • Maybridge4_000167
    • Di-(4-chlorophenoxy)methane
    • 11HJA8FF4I
    • WLN: GR DO1OR DG
    • AI3-15208
    • oxy-than
    • HMS1521H13
    • NSC-6172
    • EINECS 209-107-9
    • CCG-47883
    • BRN 1978248
    • SR-01000637472-1
    • IDI1_030749
    • Bis(4-chlorophenoxy)methane
    • 1,1'-(Methylenebis(oxy))bis(4-chloro)benzene
    • AKOS027382226
    • FT-0718686
    • DTXSID7041673
    • Methane, bis(p-chlorophenoxy)-
    • UNII-11HJA8FF4I
    • 555-89-5
    • Q27251325
    • Benzene, 1,1'-(methylenebis(oxy))bis(4-chloro-
    • MDL： MFCD00828659
    • Inchi： 1S/C13H10Cl2O2/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13/h1-8H,9H2
    • InChI Key： COVKSLBAQCJQMS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)OCOC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 268.00600
  • Monoisotopic Mass: 268.005785
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 70.5 ºC
  • Boiling Point: bp6 189-194°
  • Flash Point: 151.5 ℃
  • Refractive Index: 1.585
  • Solubility: Insuluble (6.5E-3 g/L) (25 ºC),
  • PSA: 18.46000
  • LogP: 4.40870

Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro- Security Information

  • Toxicity：LD50 orally in rats: 5.8 g/kg (Spencer)
  • Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro- Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:555-89-5)BIS-(4-CHLOROPHENOXY)METHANE
Order Number:sfd12257
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro- Related Literature

Related Categories

555-89-5 (Benzene,1,1'-[methylenebis(oxy)]bis[4-chloro-) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:555-89-5)BIS-(4-CHLOROPHENOXY)METHANE
sfd12257
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email